Cas no 749878-59-9 (3-(5-Bromo-2-hydroxyphenyl)propanoic acid)

3-(5-Bromo-2-hydroxyphenyl)propanoic acid is a brominated phenolic derivative with a propanoic acid side chain, offering versatile utility in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity for further functionalization, making it a valuable intermediate in the preparation of more complex molecules. The phenolic hydroxyl group provides a site for derivatization, while the carboxylic acid moiety allows for conjugation or salt formation. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its structural features. High purity and consistent quality ensure reliable performance in synthetic applications. Suitable for controlled reactions, it is handled under standard laboratory conditions.
3-(5-Bromo-2-hydroxyphenyl)propanoic acid structure
749878-59-9 structure
Product Name:3-(5-Bromo-2-hydroxyphenyl)propanoic acid
CAS No:749878-59-9
MF:C9H9BrO3
MW:245.069962263107
CID:4716708
PubChem ID:20986533
Update Time:2025-05-19

3-(5-Bromo-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5-bromo-2-hydroxyphenyl)propanoic acid
    • 3-(5'-Bromo-2'-hydroxyphenyl)propionic acid
    • 5-bromo-2-hydroxybenzenepropanoic acid
    • CS-W020530
    • EN300-1897331
    • DB-129269
    • SCHEMBL19865372
    • D77902
    • 749878-59-9
    • 3-(5-bromo-2-hydroxyphenyl)propanoicacid
    • 3-(5-Bromo-2-hydroxyphenyl)propanoic acid
    • Inchi: 1S/C9H9BrO3/c10-7-2-3-8(11)6(5-7)1-4-9(12)13/h2-3,5,11H,1,4H2,(H,12,13)
    • InChI Key: JJAWEGAXFOTRHH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CCC(=O)O)O

Computed Properties

  • Exact Mass: 243.97351g/mol
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5

3-(5-Bromo-2-hydroxyphenyl)propanoic acid Security Information

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Additional information on 3-(5-Bromo-2-hydroxyphenyl)propanoic acid

Recent Advances in the Study of 3-(5-Bromo-2-hydroxyphenyl)propanoic acid (CAS: 749878-59-9)

3-(5-Bromo-2-hydroxyphenyl)propanoic acid (CAS: 749878-59-9) is a brominated phenolic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of anti-inflammatory and anticancer properties. This research brief aims to summarize the latest findings and highlight the compound's potential in drug development.

The synthesis of 3-(5-Bromo-2-hydroxyphenyl)propanoic acid has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic approach that reduces the use of hazardous reagents while maintaining high efficiency. This advancement is crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have revealed that 3-(5-Bromo-2-hydroxyphenyl)propanoic acid exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. A 2024 study in Biochemical Pharmacology showed that the compound targets the NF-κB signaling pathway, which is central to inflammatory responses. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

Additionally, the anticancer properties of 3-(5-Bromo-2-hydroxyphenyl)propanoic acid have been explored. Research published in Cancer Research (2023) indicated that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies revealed that it activates the intrinsic apoptotic pathway via mitochondrial dysfunction and ROS generation. These results position the compound as a promising candidate for further investigation in oncology.

Despite these promising findings, challenges remain in the clinical translation of 3-(5-Bromo-2-hydroxyphenyl)propanoic acid. Pharmacokinetic studies are needed to assess its bioavailability and metabolic stability. Furthermore, toxicological evaluations must be conducted to ensure its safety profile. Collaborative efforts between academic and industrial researchers are essential to address these gaps and advance the compound toward clinical trials.

In conclusion, 3-(5-Bromo-2-hydroxyphenyl)propanoic acid (CAS: 749878-59-9) represents a versatile molecule with significant therapeutic potential. Recent advancements in its synthesis and understanding of its biological mechanisms underscore its value in drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in disease models to pave the way for clinical applications.

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